Cas no 1184920-53-3 (2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid)

2-(2-Amino-6-oxo-1H-pyrimidin-5-yl)-2-methylpropanoic acid is a pyrimidine derivative with potential applications in pharmaceutical and biochemical research. Its structure features a 2-amino-6-oxopyrimidine core linked to a 2-methylpropanoic acid moiety, offering versatility as a building block for nucleoside analogs or enzyme inhibitors. The compound's stability and functional groups make it suitable for studying purine metabolism or designing novel therapeutic agents. Its methyl-substituted propanoic acid side chain may enhance lipophilicity, potentially improving membrane permeability in drug development. The presence of both amino and carbonyl groups allows for further chemical modifications, enabling tailored applications in medicinal chemistry or biochemical assays. This compound is typically handled under controlled conditions due to its reactivity.
2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid structure
1184920-53-3 structure
Product Name:2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid
CAS No:1184920-53-3
MF:C8H11N3O3
MW:197.191241502762
CID:1207774
PubChem ID:42609113
Update Time:2025-10-21

2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-amino-6-oxo-1H-pyrimidin-5-yl)-2-methylpropanoic acid
    • 2-(2-amino-4-hydroxypyrimidin-5-yl)-2-methylpropanoic acid
    • CTK8C6612
    • SBB069071
    • KB-162284
    • FT-0655472
    • A804031
    • S04-0024
    • 2-(2-Amino-4-hydroxy-pyrimidin-5-yl)-2-methyl-propionic acid
    • DTXSID70654913
    • DB-291627
    • 1184920-53-3
    • AKOS015841162
    • 2-(2-azanyl-6-oxidanylidene-1H-pyrimidin-5-yl)-2-methyl-propanoic acid
    • 2-(2-Amino-6-oxo-1,6-dihydropyrimidin-5-yl)-2-methylpropanoic acid
    • 2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid
    • Inchi: 1S/C8H11N3O3/c1-8(2,6(13)14)4-3-10-7(9)11-5(4)12/h3H,1-2H3,(H,13,14)(H3,9,10,11,12)
    • InChI Key: VHYXXEKENPPXHM-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)C1=CN=C(N)NC1=O)=O

Computed Properties

  • Exact Mass: 197.08004122g/mol
  • Monoisotopic Mass: 197.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 105Ų

2-(2-amino-6-oxo-1h-pyrimidin-5-yl)-2-methylpropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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